Cas no 22677-47-0 (Magnesium ricinoleate)

Magnesium ricinoleate Properties

Names and Identifiers

• MAGNESIUM RICINOLEATE
• Einecs 245-153-6
• Bisricinoleic acid magnesium salt
• 12-hydroxy-, magnesium salt, [R-(Z)]-9-Octadecenoic acid
• 12-hydroxy-,magnesiumsalt(2:1),[R-(Z)]-9-Octadecenoicacid
• Bis[(9Z,12R)-12-hydroxy-9-octadecenoic acid]magnesium salt
• 12-hydroxy-, magnesium salt, [theta-(z)]-9-octadecenoic acid
• 12-hydroxy-,magnesiumsalt(2:1),[theta-(z)]-9-octadecenoicaci
• 9-Octadecenoic acid, 12-hydroxy-, magnesium salt (2:1), (9Z,12R)-
• magnesium,(Z,12R)-12-hydroxyoctadec-9-enoate
• magnesium diricinoleate
• +Expand

• InChIKey： GMIMAWFYOOIAQD-GNNYBVKZSA-L
• Inchi： 1S/2C18H34O3.Mg/c2*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h2*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;+2/p-2/b2*12-9-;/t2*17-;/m11./s1
• SMILES： [Mg+2].O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC

Computed Properties

• Exact Mass: 618.47100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 28
• Monoisotopic Mass: 618.471
• Heavy Atom Count: 43
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 121A^2

Experimental Properties

• LogP: 10.00440
• PSA: 93.06000
• Boiling Point: 416.4 °C at 760 mmHg
• Flash Point: 219.8 °C